5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile

• IUPAC Name: 5-[(3R)-3-pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H14N4O2/c17-9-13-2-1-12(10-19-13)16(21)20-8-5-15(11-20)22-14-3-6-18-7-4-14/h1-4,6-7,10,15H,5,8,11H2/t15-/m1/s1
• InChI Key: TYSFMDNDTFQXSL-OAHLLOKOSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=NC=C2)C(=O)C3=CN=C(C=C3)C#N
• Isomeric SMILES: C1CN(C[C@@H]1OC2=CC=NC=C2)C(=O)C3=CN=C(C=C3)C#N
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as JNJ-40411813 and belongs to the class of pyridine carbonitriles.

Mechanism of Action

The mechanism of action of 5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile involves its ability to bind to the active site of the target enzymes and inhibit their activity. This leads to the disruption of various cellular processes and ultimately results in the inhibition of cell growth and proliferation.
Biochemical and physiological effects:
The biochemical and physiological effects of 5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile have been studied extensively in vitro and in vivo. It has been found to exhibit potent anticancer activity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. It has also been found to exhibit neuroprotective activity and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile in lab experiments include its potent inhibitory activity against various enzymes, its ability to exhibit anticancer and neuroprotective activity, and its potential applications in medicinal chemistry. The limitations include its high cost of synthesis, its limited solubility in water, and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on 5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile. These include the development of more efficient synthesis methods, the investigation of its safety and efficacy in humans, the exploration of its potential applications in the treatment of various diseases such as cancer and neurodegenerative diseases, and the identification of its potential targets and mechanisms of action. Furthermore, the development of novel derivatives and analogs of this compound may lead to the discovery of more potent and selective inhibitors of various enzymes.

Synthesis Methods

The synthesis of 5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile involves the reaction of 2-chloro-5-nitropyridine with (R)-3-(4-pyridinyloxy) pyrrolidine-1-carboxylic acid in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified using column chromatography.

Scientific Research Applications

5-[(3R)-3-Pyridin-4-yloxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes such as protein kinase C (PKC), cyclin-dependent kinase 2 (CDK2), and glycogen synthase kinase 3 beta (GSK-3β). These enzymes are involved in various cellular processes such as cell cycle regulation, signal transduction, and glycogen metabolism.